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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098

Technical Data Sheet: 3,5-Difluorobenzyl alcohol

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound 3,5-
Difluorobenzyl alcohol, including its nomenclature, chemical properties, and common
applications.

Chemical Identity and Nomenclature

The primary identifier for this compound is its IUPAC (International Union of Pure and Applied
Chemistry) name. Several synonyms are also commonly used in literature and commercial
listings.

e |[UPAC Name: (3,5-Difluorophenyl)methanol[1][2]

o Common Name: 3,5-Difluorobenzyl alcohol[1][2][3]
Synonyms:

e RARECHEM AL BD 0216[4]

e 3,5-difluoro Methanol[4]

e (3,5-difluorophenyl)methanol[4]
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Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,5-Difluorobenzyl alcohol is
presented in the table below. This data is essential for its handling, storage, and application in
experimental settings.

Property Value

CAS Number 79538-20-8[1][2][51[6][7]

Molecular Formula C7HsF20[1][2][5][7]

Molecular Weight 144.12 g/mol [1][2][7]

Appearance Transparent colorless to very slightly brown
liquid[4]

Boiling Point 97-99 °C (at 9 mmHQ)[4]

Density 1.272 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.487[3]

Applications in Research and Development

3,5-Difluorobenzyl alcohol is a versatile fluorinated organic compound with significant
applications across various scientific disciplines. Its unique electronic properties, conferred by
the two fluorine atoms on the phenyl ring, make it a valuable building block in synthesis.

Key Application Areas:

o Pharmaceutical Intermediate: This compound is a crucial intermediate in the synthesis of
pharmaceuticals.[3][8] The presence of fluorine can enhance metabolic stability, binding
affinity, and lipophilicity of drug candidates.

o Agrochemical Synthesis: It is utilized in the development of new pesticides and herbicides.[8]

 Liquid Crystal Materials: It serves as an intermediate in the production of liquid crystal
materials.[4]
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e Organic Synthesis: It is a common starting material or building block for the synthesis of
more complex molecules.[8]

» Material Science: The compound can be incorporated into polymers to improve thermal
stability and chemical resistance.[8]

Experimental Workflow: A Generalized Synthesis

While specific experimental protocols are proprietary and vary by application, a general
workflow for reactions involving 3,5-Difluorobenzyl alcohol often follows the logical steps of
reaction setup, monitoring, workup, and purification. The diagram below illustrates this
generalized process.
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Caption: Generalized workflow for a chemical reaction using 3,5-Difluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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